N-(3-bromobenzyl)-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-1-(4-chlorophenyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C21H15BrClN5O/c22-16-5-1-3-14(11-16)12-25-21(29)19-20(15-4-2-10-24-13-15)28(27-26-19)18-8-6-17(23)7-9-18/h1-11,13H,12H2,(H,25,29)
• InChI Key: VWSZJBGXVRSXQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CNC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)Cl)C4=CN=CC=C4
• Molecular Formula: C21H15BrClN5O
• Molecular Weight: 468.7 g/mol

Description

N-(3-bromobenzyl)-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H15BrClN5O and its molecular weight is 468.74. The purity is usually 95%.
BenchChem offers high-quality N-(3-bromobenzyl)-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-bromobenzyl)-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques and Antagonist Activities

  • The regioselective pyridine metallation chemistry was utilized to produce compounds with NK-1 antagonist activity, demonstrating the chemical versatility and potential medicinal applications of these compounds (Jungheim et al., 2006).

• Antioxidant Properties

  • New derivatives were synthesized and shown to possess significant antioxidant and antiradical activities, indicating their potential for applications in oxidative stress-related conditions (Bekircan et al., 2008).

• Biological Activities and Insecticidal Properties

  • Novel compounds were synthesized and evaluated for insecticidal and fungicidal activities, with some showing significant potential, marking them as promising leads for agricultural applications (Zhang et al., 2019).

• Crystal Structure and Spectroscopic Characterization

  • Comprehensive structural and spectroscopic characterization was performed on synthesized compounds, contributing to the understanding of their chemical properties and potential applications in material science (Anuradha et al., 2014).

• Antimicrobial Activities

  • Synthesized derivatives were evaluated for antimicrobial activity, indicating their potential use in the development of new antimicrobial agents for medical applications (Bayrak et al., 2009).

• Antifungal Activity and DFT Study

  • The antifungal activity of synthesized compounds was assessed, and a detailed Density functional theory (DFT) study was conducted, providing insights into their potential use in pharmaceuticals and a deeper understanding of their chemical behavior (Mu et al., 2015).